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Compound of Interest

Compound Name: 2-Ethyl-3,5-dimethylpyrazine-13C2

Cat. No.: B12374270

An In-depth Technical Guide to the Chemical Properties of 2-Ethyl-3,5-dimethylpyrazine-
13C2

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Ethyl-3,5-dimethylpyrazine-13C2, compiled for researchers, scientists, and
professionals in drug development. Due to the nature of isotopically labeled compounds, this
guide also includes extensive data on the unlabeled parent compound, 2-Ethyl-3,5-
dimethylpyrazine, to provide a thorough comparative context.

Introduction

2-Ethyl-3,5-dimethylpyrazine is a heterocyclic organic compound belonging to the pyrazine
class.[1][2][3] These compounds are notable for their presence in various foods and are
significant contributors to their aroma and flavor, often described as nutty, roasted, or coffee-
like.[1][2][4] The isotopically labeled variant, 2-Ethyl-3,5-dimethylpyrazine-13C2, incorporates
two carbon-13 isotopes.[5] This labeling renders it an invaluable tool in analytical chemistry,
primarily as an internal standard or tracer for quantitative analysis using techniques such as
mass spectrometry and NMR spectroscopy.[6]

Chemical and Physical Properties

The core chemical properties of both the labeled and unlabeled compounds are summarized
below. The primary distinction lies in their molecular weights due to isotopic enrichment.
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Table 1: General Chemical Properties

2-Ethyl-3,5- 2-Ethyl-3,5-
Property . . . .

dimethylpyrazine-13C2 dimethylpyrazine
Molecular Formula C6"M13C2H12N2[6] C8H12N2[1][3][41[7]
Molecular Weight 138.18 g/mol [6] 136.19 g/mol [1][4][7]
CAS Number Not Available 13925-07-0[1][7]

Colorless to light yellow Colorless to slightly yellow
Appearance o o

liquid[4][8] liquid[1]

Toasted nut, chocolaty, sweet

Odor

woody[1][2]

Table 2: Physicochemical Data for 2-Ethyl-3,5-dimethylpyrazine

Property Value

Boiling Point 180-181 °C[2][9]

Density 0.965 g/mL at 25 °C[2][9]

Refractive Index n20/D 1.5015[2][9]

Flash Point 69.4 °C[4][8]

Solubility Soluble in water, oils, and organic solvents[1]
logP 1.59[3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and quantification of 2-Ethyl-3,5-
dimethylpyrazine. While specific spectra for the 13C2-labeled variant are proprietary to
manufacturers, the data for the unlabeled compound are well-documented.

Table 3: Spectroscopic Information for 2-Ethyl-3,5-dimethylpyrazine
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Technique Data Availability

M Spect . Electron lonization (EI) mass spectra are
ass Spectrometry ] ) ] )
available in public databases like NIST.[7]

Spectra are available from suppliers like Sigma-
Aldrich.[1]

1H NMR

13C NMR Spectra are available from various sources.[1]

Experimental Protocols

The synthesis of 2-Ethyl-3,5-dimethylpyrazine is well-established. The isotopically labeled
version is synthesized using similar methodologies, substituting standard reagents with their
13C-labeled counterparts. Below is a generalized protocol for the synthesis of the unlabeled
compound.

Synthesis of 2-Ethyl-3,5-dimethylpyrazine

A common method for the synthesis of 2-Ethyl-3,5-dimethylpyrazine involves the alkylation of a
dimethylpyrazine. One documented procedure involves the reaction of 2,5-dimethylpyrazine
with n-propionaldehyde in the presence of iron (1) sulfate and sulfuric acid.[10][11]

Key Steps:

Reaction Setup: 2,5-dimethylpyrazine and FeS0O4-7H20 are mixed in water.

« Acidification: Concentrated sulfuric acid is added dropwise while maintaining a low
temperature.

o Oxidation: Hydrogen peroxide is added, followed by the portion-wise addition of n-
propionaldehyde.

¢ Reaction: The mixture is heated to 50-60°C for several hours.

o Workup: The reaction mixture is extracted with an organic solvent (e.g., ethyl acetate). The
aqueous phase is neutralized, and a second extraction is performed.
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 Purification: The combined organic phases are concentrated, and the product is purified by
column chromatography.[10][11]

Diagrams
Logical Workflow for the Synthesis of 2-Ethyl-3,5-
dimethylpyrazine

Click to download full resolution via product page

Caption: A generalized workflow for the chemical synthesis of 2-Ethyl-3,5-dimethylpyrazine.

Application of 2-Ethyl-3,5-dimethylpyrazine-13C2 in
Quantitative Analysis
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Caption: Workflow illustrating the use of 2-Ethyl-3,5-dimethylpyrazine-13C2 as an internal
standard.

Conclusion

2-Ethyl-3,5-dimethylpyrazine-13C2 is a critical analytical tool for researchers, while its
unlabeled counterpart is a significant compound in the flavor and fragrance industry. This guide
provides essential chemical and physical data, along with procedural insights, to support its
application in scientific research and development. The provided data and workflows offer a
foundational understanding for professionals working with this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the chemical properties of 2-Ethyl-3,5-
dimethylpyrazine-13C27?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374270#what-are-the-chemical-properties-of-2-
ethyl-3-5-dimethylpyrazine-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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